Cas no 40258-78-4 (1-Bromoethyl Acetate (~90%))

1-Bromoethyl Acetate (~90%) is a brominated ester compound commonly used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromoethyl group makes it a valuable reagent for alkylation and esterification reactions. The product is supplied at approximately 90% purity, ensuring consistent performance in synthetic applications. Its liquid form and moderate stability under controlled conditions facilitate handling in laboratory and industrial settings. Care should be taken to store it in a cool, dry environment to minimize decomposition. Suitable for use under inert atmospheres, it is often employed in nucleophilic substitution and Grignard reactions.
1-Bromoethyl Acetate (~90%) structure
1-Bromoethyl Acetate (~90%) structure
Product Name:1-Bromoethyl Acetate (~90%)
CAS No:40258-78-4
MF:C4H7BrO2
MW:167.001180887222
MDL:MFCD08061392
CID:55188
PubChem ID:11137505
Update Time:2025-05-28

1-Bromoethyl Acetate (~90%) Chemical and Physical Properties

Names and Identifiers

    • 1-Bromoethyl acetate
    • 1-Acetoxyethyl bromide
    • 3,4-Dihydro-7-hydroxy-2(1H)-quinolinone
    • 1-(acetoxy)ethyl bromide
    • Acetic acid 1-bromo-ethyl ester
    • 1-acetoxy-1-ethyl bromide
    • (RS)-1-Acetoxyethylbromide
    • (RS) 1-acetoxyethyl bromide
    • Acetic acid 1-bromoethyl ester
    • Ethanol, 1-bromo-, 1-acetate
    • IIASCQBFNHWZBE-UHFFFAOYSA-N
    • BCP30449
    • FCH858172
    • VZ21308
    • W6073
    • 258B784
    • 1-Acetoxyethyl Bromide pound>>Acetic acid 1-bromo-ethyl ester
    • DTXSID10456514
    • SCHEMBL230054
    • FT-0663735
    • AKOS006285717
    • SY067153
    • (RS)-1-Acetoxyethyl Bromide
    • MFCD08061392
    • CS-0135277
    • 40258-78-4
    • FS-4056
    • EN300-4285575
    • 1-Bromoethyl Acetate (~90%)
    • 1-BROMOETHYLACETATE
    • (RS)-1-Acetoxyethyl Bromide; 1-Acetoxyethyl Bromide; 1-Bromoethyl Acetate; alpha-Bromoethyl Acetate;
    • MDL: MFCD08061392
    • Inchi: 1S/C4H7BrO2/c1-3(5)7-4(2)6/h3H,1-2H3
    • InChI Key: IIASCQBFNHWZBE-UHFFFAOYSA-N
    • SMILES: BrC(C)OC(C)=O

Computed Properties

  • Exact Mass: 165.96300
  • Monoisotopic Mass: 165.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.48
  • Boiling Point: 141.555 °C at 760 mmHg
  • Flash Point: 141.555 °C at 760 mmHg
  • Refractive Index: 1.451
  • PSA: 26.30000
  • LogP: 1.29040

1-Bromoethyl Acetate (~90%) Security Information

1-Bromoethyl Acetate (~90%) Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

1-Bromoethyl Acetate (~90%) Pricemore >>

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1-Bromoethyl Acetate (~90%) Production Method

1-Bromoethyl Acetate (~90%) Related Literature

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